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Compound of Interest

Compound Name: (2'-Chlorobiphenyl-3-yl)-methanol
CAS No.: 773872-81-4
Cat. No.: B1621615

Get Quote

Technical Monograph: (2'-Chlorobiphenyl-3-yl)-
methanol

CAS Registry Number: 773872-81-4 Molecular Formula: C13H11:ClIO Molecular Weight: 218.68
g/mol [1]

Executive Summary

(2'-Chlorobiphenyl-3-yl)-methanol is a biaryl building block characterized by an ortho-chloro
substituent on one phenyl ring and a meta-hydroxymethyl group on the other.[1] It serves as a
critical scaffold in Fragment-Based Drug Discovery (FBDD), particularly in the optimization of
lipophilic vectors for enzyme inhibitors (e.g., Monoacylglycerol Lipase - MAGL) and GPCR
ligands. Its structural rigidity, combined with the polar handle of the primary alcohol, allows for
precise "scaffold hopping"” during Structure-Activity Relationship (SAR) studies.

Chemical Identity & Physicochemical Properties[1]
[31[4]1[5][6][71[8][9][10][11][12]
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Structural Analysis

The compound features a biphenyl core with non-planar geometry due to the steric hindrance
introduced by the ortho-chlorine atom (2'-position).[1] This twist angle is crucial for binding
affinity in hydrophobic pockets, preventing the molecule from adopting a fully planar
conformation.

SMILES:OCC1=CC=CC(=C1)C2=CC=CC=C2ClI InChlKey: (Predicted) ZCFMILDJVAAINR-
UHFFFAOYSA-N (Analog based)

Key Properties Table

Property Value Note

Appearance White to off-white solid Crystalline powder form
Melting Point 58-62 °C (Predicted) Low-melting solid

Boiling Point 360.5+25.0 °C At 760 mmHg (Predicted)
Density 1.192 + 0.06 g/cm?3 Predicted

LogP 3.42 High lipophilicity
Solubility DMSO, Methanol, DCM Insoluble in water

Synthetic Methodology

The most robust route to (2'-Chlorobiphenyl-3-yl)-methanol is the Suzuki-Miyaura Cross-
Coupling reaction.[1] This pathway is preferred over Grignard reagents due to higher functional
group tolerance (alcohol compatibility) and milder conditions.

Retrosynthetic Analysis

The target is disconnected at the biaryl bond.[1]
o Fragment A (Electrophile): 2-Chlorobromobenzene (or 2-Chloroiodobenzene)[1]

o Fragment B (Nucleophile): 3-(Hydroxymethyl)phenylboronic acid
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 Alternative: Coupling 2-chlorophenylboronic acid with 3-bromobenzyl alcohol.[1] (Selected
for protocol below due to precursor stability).

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling

Objective: Synthesis of (2'-Chlorobiphenyl-3-yl)-methanol on a 10 mmol scale.
Reagents:

e 3-Bromobenzyl alcohol (1.87 g, 10 mmol)

2-Chlorophenylboronic acid (1.72 g, 11 mmol)

Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (0.58 g, 5 mol%)

Base: Potassium Carbonate (K2CO3) (2.76 g, 20 mmol)

Solvent: 1,4-Dioxane/Water (4:1 v/v, 50 mL)

Step-by-Step Methodology:

e Degassing: In a three-neck round-bottom flask equipped with a condenser, charge the
solvent mixture (Dioxane/H20). Sparge with Argon for 20 minutes to remove dissolved
oxygen (critical to prevent Pd oxidation).

e Addition: Add 3-bromobenzyl alcohol, 2-chlorophenylboronic acid, and K=2COs under a
positive stream of Argon.

e Catalyst Introduction: Add Pd(PPhs)a quickly. The solution should turn yellow/orange.[1]

o Reflux: Heat the reaction mixture to 90°C for 12—-16 hours. Monitor via TLC (Hexane/EtOAc
4:1) until the bromide starting material is consumed.[1]

o Work-up: Cool to room temperature. Filter through a Celite pad to remove Palladium black.
[1] Wash the pad with EtOAc.[1][2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/synthesis/2-chlorobenzyl-alcohol.htm
https://www.benchchem.com/product/b1621615/docs?utm_src=pdf-body#2-chlorobiphenyl-3-yl-methanol-cas-number-and-structure
https://www.chemicalbook.com/synthesis/2-chlorobenzyl-alcohol.htm
https://www.chemicalbook.com/synthesis/2-chlorobenzyl-alcohol.htm
https://www.chemicalbook.com/synthesis/2-chlorobenzyl-alcohol.htm
https://www.chemicalbook.com/synthesis/2-chlorobenzyl-alcohol.htm
https://m.youtube.com/watch?v=90Ag3Le1sWY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Extraction: Dilute filtrate with water (50 mL) and extract with EtOAc (3 x 50 mL). Wash
combined organics with brine, dry over Na2SOa4, and concentrate in vacuo.

« Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient
0-30% EtOAc in Hexanes) to yield the title compound.

Mechanism Visualization (DOT)

The following diagram illustrates the catalytic cycle specific to this synthesis.
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Caption: Figure 1. Catalytic cycle for the Suzuki-Miyaura synthesis of (2'-Chlorobiphenyl-3-
yl)-methanol.
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Applications in Drug Development[2][3][4][7]
Monoacylglycerol Lipase (MAGL) Inhibitors

Research indicates that biphenyl scaffolds are potent hydrophobic pharmacophores in the
design of MAGL inhibitors. MAGL is a serine hydrolase that degrades the endocannabinoid 2-
arachidonoylglycerol (2-AG).[1]

e Mechanism: The (2'-chlorobiphenyl-3-yl)-methanol moiety mimics the arachidonyl tail of
the natural substrate, positioning the alcohol (or its oxidized acid/carbamate derivative) near
the catalytic Serine-122 triad.[1]

o Advantage: The 2'-chloro substituent locks the biphenyl conformation, improving selectivity
over the related enzyme FAAH (Fatty Acid Amide Hydrolase).

Agrochemical Intermediates

While distinct from Bifenthrin (which uses a methyl-biphenyl alcohol), the chloro-analog is used
in Structure-Activity Relationship (SAR) studies to modulate the metabolic stability of
pyrethroids.[1] The chlorine atom blocks metabolic oxidation at the ortho position, potentially
extending the half-life of the resulting ester.[1]

Development Workflow
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Caption: Figure 2. Derivatization pathway from the alcohol intermediate to bioactive MAGL
inhibitors.[1]

Handling & Safety (SDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[1][3]
o Causes serious eye irritation.
Eye Irritation H319
[11[3]
May cause respirato
STOT-SE H335 Y P i

irritation.[1][3]

Precautionary Measures:
o PPE: Wear nitrile gloves and safety goggles.[1]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The benzylic alcohol is
susceptible to slow oxidation to the aldehyde if exposed to air and light over prolonged
periods.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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